Cas no 10198-29-5 (Benzofuran, octahydro-,(3aR,7aR)-rel-)

• Product Name: Benzofuran, octahydro-,(3aR,7aR)-rel-
• CAS No: 10198-29-5
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 163508
• PubChem ID: 139105
• Update Time: 2025-04-19

Benzofuran, octahydro-,(3aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, octahydro-,(3aR,7aR)-rel-
• Benzofuran,octahydro-, cis- (8CI)
• 2-Oxabicyclo[4.3.0]nonane
• Benzofuran, octahydro-, trans-
• 27345-70-6
• trans-7-Oxabicyclo(4.3.0)nonane
• DTXSID60906953
• AKOS026730553
• trans-7-Oxabicyclo[4.3.0]nonane
• Benzofuran, octahydro-, cis-
• octahydrobenzofuran
• SCHEMBL216077
• Octahydro-1-benzofuran
• 10198-29-5
• cis-7-Oxabicyclo[4.3.0]nonane
• 2,3,3a,4,5,6,7,7a-octahydrobenzofuran

• Inchi： 1S/C8H14O/c1-2-4-8-7(3-1)5-6-9-8/h7-8H,1-6H2
• InChI Key： DNZWAKVIOXCEHH-UHFFFAOYSA-N
• SMILES： O1CCC2CCCCC12

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 167.5°Cat760mmHg
• Flash Point: 41.5°C
• Refractive Index: 1.466
• PSA: 9.23
• LogP: 1.96550